5-(3-(2,4-Dimethylphenyl)-1,2,4-oxadiazol-5-yl)-4-ethylthiazol-2-amine

• Molecular Formula: C15H16N4OS
• Molecular Weight: 300.4 g/mol
• IUPAC Name: 5-[3-(2,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-4-ethyl-1,3-thiazol-2-amine
• InChI: InChI=1S/C15H16N4OS/c1-4-11-12(21-15(16)17-11)14-18-13(19-20-14)10-6-5-8(2)7-9(10)3/h5-7H,4H2,1-3H3,(H2,16,17)
• InChI Key: JHOZXEHHURPFSJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(SC(=N1)N)C2=NC(=NO2)C3=C(C=C(C=C3)C)C

Description

5-(3-(2,4-Dimethylphenyl)-1,2,4-oxadiazol-5-yl)-4-ethylthiazol-2-amine is a complex organic compound that features a unique combination of functional groups, including an oxadiazole ring, a thiazole ring, and a dimethylphenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(3-(2,4-Dimethylphenyl)-1,2,4-oxadiazol-5-yl)-4-ethylthiazol-2-amine typically involves multiple steps, starting with the preparation of the oxadiazole and thiazole rings. One common method involves the cyclization of appropriate precursors under controlled conditions. For example, the oxadiazole ring can be synthesized through the reaction of hydrazides with carboxylic acids or their derivatives, while the thiazole ring can be formed via the Hantzsch thiazole synthesis, which involves the condensation of α-haloketones with thioamides .

Industrial Production Methods

Industrial production of this compound may involve optimizing the synthetic routes to ensure high yield and purity. This often includes the use of advanced techniques such as continuous flow reactors and automated synthesis platforms to streamline the process and reduce production costs .

Chemical Reactions Analysis

Types of Reactions

5-(3-(2,4-Dimethylphenyl)-1,2,4-oxadiazol-5-yl)-4-ethylthiazol-2-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the thiazole ring, where halogenated derivatives can be formed.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Halogenation using N-bromosuccinimide (NBS) in the presence of light.

Major Products Formed

Oxidation: Formation of corresponding oxides.

Reduction: Formation of reduced amine derivatives.

Substitution: Formation of halogenated thiazole derivatives.

Scientific Research Applications

5-(3-(2,4-Dimethylphenyl)-1,2,4-oxadiazol-5-yl)-4-ethylthiazol-2-amine has several applications in scientific research:

Medicinal Chemistry: The compound is investigated for its potential as a pharmacophore in drug design, particularly for its antimicrobial and anticancer properties.

Materials Science: It is used in the development of organic semiconductors and light-emitting diodes (LEDs) due to its unique electronic properties.

Organic Synthesis: The compound serves as a building block for the synthesis of more complex molecules in organic chemistry.

Mechanism of Action

The mechanism of action of 5-(3-(2,4-Dimethylphenyl)-1,2,4-oxadiazol-5-yl)-4-ethylthiazol-2-amine involves its interaction with specific molecular targets and pathways. For instance, in medicinal applications, the compound may inhibit the activity of certain enzymes or receptors, leading to its therapeutic effects. The exact molecular targets and pathways can vary depending on the specific application and the biological system involved .

Comparison with Similar Compounds

Similar Compounds

5-(2,4-Dimethylphenyl)-1,2,4-oxadiazole: Lacks the thiazole ring but shares the oxadiazole and dimethylphenyl groups.

4-Ethylthiazole: Contains the thiazole ring but lacks the oxadiazole and dimethylphenyl groups.

Uniqueness

The uniqueness of 5-(3-(2,4-Dimethylphenyl)-1,2,4-oxadiazol-5-yl)-4-ethylthiazol-2-amine lies in its combination of functional groups, which imparts distinct electronic and steric properties. This makes it a versatile compound for various applications in research and industry .